Cas no 112496-59-0 (7-Methoxytryptamine Hydrochloride)

• Product Name: 7-Methoxytryptamine Hydrochloride
• CAS No: 112496-59-0
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• MDL: MFCD01074512
• CID: 129798
• PubChem ID: 24721294
• Update Time: 2025-06-08

7-Methoxytryptamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine,7-methoxy-, hydrochloride (1:1)
• 2-(7-methoxy-1H-indol-3-yl)ethanamine,hydrochloride
• 7-METHOXYTRYPTAMINE HYDROCHLORIDE
• 7-Methoxytryptamine HCl
• 3-(2-AMINOETHYL)-7-METHOXYINDOLE HYDROCHLORIDE
• SCHEMBL7823519
• DTXSID60641039
• FT-0621452
• 2-(7-METHOXY-1H-INDOL-3-YL)ETHANAMINE HYDROCHLORIDE
• A910375
• AKOS030241557
• 2-(7-METHOXY-1H-INDOL-3-YL)-ETHYLAMINE HYDROCHLORIDE
• 7-Methoxytryptamine, HCl
• SUJKAJKVFWJRPP-UHFFFAOYSA-N
• AS-38189
• 2-(7-methoxy-1H-indol-3-yl)ethanamine;hydrochloride
• 2-(7-Methoxy-1H-indol-3-yl)ethan-1-amine--hydrogen chloride (1/1)
• 112496-59-0
• 7-METHOXYTRYPTAMINEHYDROCHLORIDE
• M-3568
• MFCD01074512
• 7-MethoxytryptamineHCl
• 7-Methoxy-1H-indole-3-ethanamine hydrochloride
• 1H-Indole-3-ethanamine, 7-methoxy-, hydrochloride (1:1)
• 7-Methoxytryptamine monohydrochloride
• 1H-Indole-3-ethanamine, 7-methoxy-, monohydrochloride
• Q7B7MEL7MT
• DB-307366
• 7-Methoxytryptamine Hydrochloride

• MDL： MFCD01074512
• Inchi： 1S/C11H14N2O.ClH/c1-14-10-4-2-3-9-8(5-6-12)7-13-11(9)10;/h2-4,7,13H,5-6,12H2,1H3;1H
• InChI Key： SUJKAJKVFWJRPP-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC2=C1NC=C2CCN

Computed Properties

• Exact Mass: 226.08700
• Monoisotopic Mass: 226.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51A^2

Experimental Properties

• PSA: 51.04000
• LogP: 3.18000

7-Methoxytryptamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 7-Methoxytryptamine Hydrochloride

Comprehensive Overview of 7-Methoxytryptamine Hydrochloride (CAS No. 112496-59-0): Properties, Applications, and Research Insights

7-Methoxytryptamine Hydrochloride (CAS No. 112496-59-0) is a chemically modified derivative of tryptamine, featuring a methoxy group at the 7-position of the indole ring. This compound has garnered significant attention in pharmacological and neuroscientific research due to its structural similarity to serotonin and other bioactive tryptamines. Researchers and pharmaceutical developers often explore its potential as a precursor or intermediate in the synthesis of more complex molecules targeting neurological pathways.

The CAS No. 112496-59-0 identifier is critical for accurate chemical referencing, ensuring consistency across databases and regulatory frameworks. This compound is frequently searched in academic and industrial contexts, with queries like "7-Methoxytryptamine Hydrochloride synthesis", "CAS 112496-59-0 applications", and "7-MeO-Tryptamine HCl solubility" reflecting common user interests. Its relevance extends to studies on serotonin receptor modulation, neuroprotection, and even nootropic formulations, aligning with growing public interest in cognitive enhancement and mental health.

From a chemical perspective, 7-Methoxytryptamine Hydrochloride exhibits unique physicochemical properties. The methoxy substitution enhances its lipophilicity compared to unsubstituted tryptamine, influencing its blood-brain barrier permeability—a key factor in CNS-targeted drug design. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify its purity, especially given the demand for high-grade research chemicals in preclinical studies. Recent publications highlight its role in exploring trace amine-associated receptors (TAARs), a hot topic in neuropharmacology.

In the context of trending scientific discussions, this compound intersects with several high-interest areas: psychedelic research (though strictly non-hallucinogenic at typical doses), neurotransmitter analogs, and precision medicine approaches for mood disorders. The surge in searches for "legal research chemicals" and "neuroactive compound libraries" further underscores its relevance. However, it's crucial to emphasize that 7-Methoxytryptamine Hydrochloride is solely for controlled laboratory use under ethical guidelines.

Quality standards for CAS 112496-59-0 are stringent, with suppliers typically providing certificates of analysis detailing parameters like ≥98% purity by NMR, residual solvent content, and endotoxin levels. Storage recommendations (-20°C protected from light) reflect its stability profile. These specifications cater to researchers investigating structure-activity relationships in tryptamine derivatives—a field experiencing renewed interest due to advances in molecular modeling and AI-assisted drug discovery.

Emerging applications include potential use as a fluorescent probe in cellular imaging, leveraging the indole moiety's intrinsic fluorescence properties. This aligns with the broader scientific community's focus on multifunctional research tools. Additionally, its metabolic pathways are being mapped using advanced techniques like LC-MS/MS, addressing frequent queries about "7-Methoxytryptamine pharmacokinetics" and "in vitro metabolism studies".

Regulatory compliance remains paramount when working with 7-Methoxytryptamine Hydrochloride. While not classified as controlled substance in most jurisdictions, responsible research practices necessitate proper documentation and institutional oversight. The compound's legitimate uses in developing serotonergic biomarkers and neuroprotective agents continue to drive ethical scientific exploration, particularly in academic and pharmaceutical R&D settings.